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Compound of Interest

Compound Name:
4-Acetamido-3-

chlorobenzenesulfonyl chloride

Cat. No.: B112064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetamido-3-
chlorobenzenesulfonyl chloride, a key intermediate in the synthesis of various

pharmacologically active compounds. This document details its chemical identity, physical and

chemical properties, a detailed experimental protocol for its synthesis, and its applications in

drug discovery and development.

Chemical Identity and Synonyms
4-Acetamido-3-chlorobenzenesulfonyl chloride is a substituted aromatic sulfonyl chloride.

Its chemical structure features an acetamido group and a chlorine atom on the benzene ring,

making it a versatile building block for further chemical modifications.

Table 1: Synonyms and Identifiers
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Attribute Value

Systematic Name 4-Acetamido-3-chlorobenzenesulfonyl chloride

CAS Number 16761-18-5[1]

Molecular Formula C₈H₇Cl₂NO₃S[1]

Synonyms

2'-Chloro-4'-(chlorosulphonyl)acetanilide[1], N-

[2-Chloro-4-(chlorosulphonyl)acetamide[1], 4-

acetamido-3-chlorobenzene-1-sulfonyl chloride,

4-(Acetylamino)-3-chlorobenzenesulfonyl

chloride

Physicochemical Properties
The physicochemical properties of 4-Acetamido-3-chlorobenzenesulfonyl chloride are

crucial for its handling, storage, and reaction setup.

Table 2: Physicochemical Data

Property Value

Molecular Weight 268.12 g/mol [1]

Appearance
White to off-white solid (inferred from analogous

compounds)

Melting Point 143 °C

Boiling Point 447.3±40.0 °C (Predicted)

Density 1.566±0.06 g/cm³ (Predicted)

Solubility

Soluble in various organic solvents such as

dichloromethane and chloroform; generally

insoluble in water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/4-acetamido-3-chlorobenzenesulfonyl-chloride-16761-18-5
https://www.scbt.com/p/4-acetamido-3-chlorobenzenesulfonyl-chloride-16761-18-5
https://www.scbt.com/p/4-acetamido-3-chlorobenzenesulfonyl-chloride-16761-18-5
https://www.scbt.com/p/4-acetamido-3-chlorobenzenesulfonyl-chloride-16761-18-5
https://www.benchchem.com/product/b112064?utm_src=pdf-body
https://www.scbt.com/p/4-acetamido-3-chlorobenzenesulfonyl-chloride-16761-18-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 4-Acetamido-3-chlorobenzenesulfonyl
chloride
The synthesis of 4-Acetamido-3-chlorobenzenesulfonyl chloride is typically achieved

through the chlorosulfonation of 3-chloroacetanilide. The following is a detailed experimental

protocol based on well-established procedures for analogous compounds.

Experimental Protocol: Chlorosulfonation of 3-
Chloroacetanilide
Objective: To synthesize 4-Acetamido-3-chlorobenzenesulfonyl chloride from 3-

chloroacetanilide.

Materials and Reagents:

3-Chloroacetanilide

Chlorosulfonic acid (freshly distilled for best results)[2]

Crushed ice

Distilled water

Dry benzene (for recrystallization)

500 mL round-bottomed flask with a mechanical stirrer

Cooling bath

Heating mantle

Gas absorption trap or fume hood

Büchner funnel and filter paper

Procedure:
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Reaction Setup: In a 500 mL round-bottomed flask equipped with a mechanical stirrer, place

290 g (165 mL, 2.49 moles) of chlorosulfonic acid.[2] The flask should be situated in a

cooling bath.

Addition of Reactant: Cool the chlorosulfonic acid to approximately 12-15 °C using running

water.[2] Gradually add 0.5 moles of 3-chloroacetanilide to the cooled chlorosulfonic acid

over a period of about 15 minutes, ensuring the temperature is maintained at approximately

15 °C.[2] This reaction evolves significant amounts of hydrogen chloride gas and should be

performed in a well-ventilated fume hood or with a gas absorption trap.[2]

Reaction Completion: After the addition of 3-chloroacetanilide is complete, heat the reaction

mixture to 60 °C for two hours to ensure the reaction goes to completion.[2] The completion

of the reaction can be visually monitored by the cessation of hydrogen chloride evolution,

indicated by the disappearance of tiny bubbles in the mixture.[2]

Work-up: Pour the resulting syrupy liquid slowly and with constant stirring into a beaker

containing 1 kg of crushed ice and a minimal amount of water to facilitate stirring.[2] This

step should also be conducted in a fume hood due to the vigorous reaction of excess

chlorosulfonic acid with water.

Isolation of Crude Product: The solid 4-Acetamido-3-chlorobenzenesulfonyl chloride will

precipitate out of the solution. Collect the solid product by suction filtration using a Büchner

funnel.[2] Wash the collected solid with cold water to remove any remaining acid.[2]

Purification (Optional): For a purer product, the crude material can be dried and then

recrystallized from dry benzene. The sulfonyl chloride is sparingly soluble in hot benzene.[2]

Expected Yield: The yield of the crude product is typically in the range of 77-81% based on the

starting acetanilide derivative.[2]

Applications in Drug Discovery and Development
4-Acetamido-3-chlorobenzenesulfonyl chloride is a valuable intermediate in the synthesis of

sulfonamides, a class of compounds with a broad spectrum of biological activities. Its primary

application lies in its use as a building block for creating libraries of novel compounds for

screening and lead optimization in drug discovery programs.
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The sulfonyl chloride moiety is highly reactive towards nucleophiles, particularly primary and

secondary amines, leading to the formation of sulfonamides. The acetamido group can be

hydrolyzed to the corresponding aniline, providing another point for chemical modification. The

chlorine atom on the benzene ring can also influence the pharmacokinetic and

pharmacodynamic properties of the final compounds.

Logical Workflow: Synthesis of Sulfonamides
The general workflow for the utilization of 4-Acetamido-3-chlorobenzenesulfonyl chloride in

the synthesis of sulfonamides is depicted below. This process is a cornerstone of many

medicinal chemistry campaigns aimed at developing new therapeutic agents.
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Caption: Synthetic workflow of 4-Acetamido-3-chlorobenzenesulfonyl chloride and its use.

Safety and Handling
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4-Acetamido-3-chlorobenzenesulfonyl chloride is a reactive chemical and should be

handled with appropriate safety precautions. It is corrosive and reacts with water, releasing

hydrochloric acid. Personal protective equipment, including gloves, safety glasses, and a lab

coat, should be worn at all times. All manipulations should be carried out in a well-ventilated

fume hood.

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a thorough safety assessment before use. use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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